Cas no 61735-78-2 (2,10-difluorobenzo(a,i)pyrene)

• Product Name: 2,10-difluorobenzo(a,i)pyrene
• CAS No: 61735-78-2
• MF: C₂₄H₁₂F₂
• MW: 338.348893165588
• CID: 955025
• PubChem ID: 43771
• Update Time: 2025-04-19

2,10-difluorobenzo(a,i)pyrene Chemical and Physical Properties

Names and Identifiers

• 2,10-difluorobenzo(a,i)pyrene
• 2,10-Difluorodibenzo<a,i>pyrene
• 2,10-Difluorobenzo(rst)pentaphene
• BRN 2006947
• DIFLUORODIBENZO(A,I)PYRENE, 2,10-
• 61735-78-2
• 4,16-difluorohexacyclo[10.10.2.02,7.09,23.014,19.020,24]tetracosa-1,3,5,7,9(23),10,12,14(19),15,17,20(24),21-dodecaene
• UNII-SEZ1ND62IW
• DTXSID30210736
• SEZ1ND62IW
• BENZO(rst)PENTAPHENE, 2,10-DIFLUORO-
• 2,10-Difluorodibenzo(a,i)pyrene

• Inchi： 1S/C24H12F2/c25-17-5-6-19-16(11-17)10-15-2-1-14-9-13-3-4-18(26)12-22(13)21-8-7-20(19)23(15)24(14)21/h1-12H
• InChI Key： VWZJCJJPDPIZMY-UHFFFAOYSA-N
• SMILES： FC1C=CC2C=C3C=CC4=CC5C=C(C=CC=5C5=CC=C(C=2C=1)C3=C54)F

Computed Properties

• Exact Mass: 338.09076
• Monoisotopic Mass: 338.09070671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.1166 (rough estimate)
• Boiling Point: 314.59°C (rough estimate)
• Refractive Index: 1.5360 (estimate)
• PSA: 0